Cas no 872613-54-2 (N-({5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide)

• Product Name: N-({5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide
• CAS No: 872613-54-2
• MF: C₁₇H₁₆N₄O₄S
• MW: 372.398342132568
• CID: 6094260
• PubChem ID: 7205213
• Update Time: 2025-05-21

N-({5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide
• Benzamide, N-[[5-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-
• N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• N-({5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-oxadiazol-2-yl}methyl)benzamide
• HMS2979J21
• AKOS024617587
• SMR000807104
• F1885-0078
• 872613-54-2
• SR-01000018619
• N-((5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• CHEMBL1702528
• SR-01000018619-1
• MLS001236084

• Inchi： 1S/C17H16N4O4S/c22-14(18-9-13-7-4-8-24-13)11-26-17-21-20-15(25-17)10-19-16(23)12-5-2-1-3-6-12/h1-8H,9-11H2,(H,18,22)(H,19,23)
• InChI Key： PHEPIHJIFUYCRM-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(NCC2=CC=CO2)=O)O1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 372.08922618g/mol
• Monoisotopic Mass: 372.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 12.26±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({5-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide

N-{5-[{(Furan-2-yl)methylcarbamoyl}methyl]sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide: A Comprehensive Overview

CAS No 872613-54-2 corresponds to the compound N-{5-[{(furan-2-yl)methylcarbamoyl}methyl]sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide group attached to a 1,3,4-oxadiazole ring via a sulfur-containing linkage. The presence of the furan moiety further enhances its chemical versatility and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole ring. This is followed by the introduction of the sulfur-containing group and subsequent coupling with the benzamide moiety. The incorporation of the furan ring is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

Structurally, the molecule exhibits a unique combination of functional groups that contribute to its diverse reactivity. The benzamide group imparts aromatic stability and enhances solubility in organic solvents. The oxadiazole ring, on the other hand, is known for its ability to act as a heterocyclic platform for various chemical transformations. The sulfur atom in the sulfanyl group introduces additional reactivity, particularly in redox reactions and nucleophilic substitutions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored, with promising results in preliminary assays. Additionally, the compound has shown potential as a precursor for bioactive molecules, particularly in anti-inflammatory and anti-cancer drug design. Researchers have also investigated its role in polymer chemistry, where it serves as a building block for advanced materials with tailored properties.

The chemical stability of CAS No 872613-54-2 is another area of interest. Under normal storage conditions, the compound demonstrates excellent stability; however, it can undergo degradation under harsh conditions such as high temperatures or strong acidic/basic environments. Understanding these degradation pathways is crucial for optimizing its storage and handling procedures.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These analyses have provided insights into its molecular conformation and intermolecular interactions. For instance, NMR studies have revealed specific coupling patterns that are indicative of the sulfur's electronic environment within the molecule.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of this compound. Initial studies suggest that it undergoes slow degradation under aerobic conditions; however, further research is needed to fully assess its environmental footprint.

In conclusion, N-{5-[{(furan-2-yl)methylcarbamoyl}methyl]sulfanyl-1,3,4-oxadiazol-2-yl}methyl)benzamide (CAS No 872613-54-2) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research and development.